methyl 2-(1,7-dimethyl-2,4-dioxo-8-(m-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

• IUPAC Name: methyl 2-[4,7-dimethyl-6-(3-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• InChI: InChI=1S/C20H21N5O4/c1-11-7-6-8-14(9-11)24-12(2)10-23-15-16(21-19(23)24)22(4)20(28)25(17(15)26)13(3)18(27)29-5/h6-10,13H,1-5H3
• InChI Key: LWJNUYPROCVVNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C(C)C(=O)OC)C
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol
• CAS No.: 887464-62-2

Description

Methyl 2-(1,7-dimethyl-2,4-dioxo-8-(m-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate is a useful research compound. Its molecular formula is C20H21N5O4 and its molecular weight is 395.419. The purity is usually 95%.
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Scientific Research Applications

Methylglyoxal Research

Methylglyoxal (MG), a reactive alpha-oxoaldehyde, has been extensively studied due to its role in forming advanced glycation end-products (AGEs). AGEs are known for their association with diabetes and neurodegenerative diseases complications. MG is present in foodstuffs and beverages and is involved in various biological processes. It is typically quantified using HPLC or GC methods, and its impact on health has been a subject of significant research interest (Nemet, Varga-Defterdarović, & Turk, 2006).

Antioxidant and Anti-inflammatory Properties

Studies have been conducted on derivatives of methyl compounds containing imidazole rings to explore their antioxidant and anti-inflammatory properties. These compounds, synthesized through various chemical reactions, have shown promising results in vitro, with potential implications for further pharmacological studies (Кorobko, Hadjipavlou-Litina, & Logoyda, 2018).

Gene Delivery Research

The development of new cationic polymers for gene delivery has included the study of imidazole-based copolymers. These polymers have shown potential in DNA complexing properties, important for gene delivery applications (Véron, Ganée, Charreyre, Pichot, & Delair, 2004).

Metabolism and Drug Interactions

Research has also been done on the metabolism of certain drugs and their interactions with methyl compounds. This includes the study of how certain drugs metabolize and form specific derivatives, including imidazole-containing compounds (Skibba & Bryan, 1971).

Metformin and Methylglyoxal Reactions

Studies have shown that the antihyperglycemic drug metformin can scavenge methylglyoxal, a reactive compound, to form imidazolinone metabolites. This reaction has implications for reducing complications in diabetes (Kinsky et al., 2016).